Cas no 1798461-19-4 (N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide)

• Product Name: N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide
• CAS No: 1798461-19-4
• MF: C₂₂H₂₄N₄O₃
• MW: 392.450964927673
• CID: 5375850
• Update Time: 2025-07-14

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetamidophenyl)-N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]acetamide
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide

• Inchi： 1S/C22H24N4O3/c1-15(27)24-17-10-8-16(9-11-17)13-21(28)23-14-18-5-4-12-26(18)22-25-19-6-2-3-7-20(19)29-22/h2-3,6-11,18H,4-5,12-14H2,1H3,(H,23,28)(H,24,27)
• InChI Key： XKBRLCINFHEQNS-UHFFFAOYSA-N
• SMILES： C(NCC1CCCN1C1=NC2=CC=CC=C2O1)(=O)CC1=CC=C(NC(=O)C)C=C1

Additional information on N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide

Professional Introduction to N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide (CAS No. 1798461-19-4)

N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number CAS No. 1798461-19-4, represents a promising candidate for further exploration in drug development due to its unique structural features and potential biological activities.

The molecular structure of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide incorporates several key pharmacophoric elements that are highly relevant to contemporary research in medicinal chemistry. The presence of a benzoxazole moiety and a pyrrolidine ring system is particularly noteworthy, as these structural components are frequently associated with enhanced binding affinity and selectivity towards biological targets. The benzoxazole ring, in particular, is known for its role in various pharmacological applications, including antimicrobial and anti-inflammatory agents.

In recent years, the integration of heterocyclic compounds into drug design has seen remarkable advancements. The pyrrolidine scaffold, characterized by its nitrogen-containing five-membered ring, is a versatile platform that can be modified to achieve specific biological effects. This compound exemplifies the strategic use of such scaffolds to develop molecules with potential therapeutic value. The combination of the benzoxazole and pyrrolidine moieties in N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide suggests a multifaceted approach to modulating biological pathways.

The amide functional group at the 2-position of the molecule, specifically the one linked to the 4-acetamido phenyl group, adds another layer of complexity and functionality. Amides are well-documented for their role in protein-protein interactions and have been widely utilized in the development of protease inhibitors and other enzyme-targeting agents. The presence of this moiety in N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide may contribute to its potential as a modulator of enzymatic activity.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug discovery. The compound N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide aligns well with this trend, as its design incorporates elements that have been empirically shown to enhance pharmacological efficacy. The benzoxazole-pyrrolidine pair is particularly interesting because it has been observed to exhibit interactions with various biological targets, including receptors and enzymes involved in metabolic pathways.

The acetamido group on the phenyl ring further enriches the structural diversity of this compound. This functional group is known for its ability to influence solubility and metabolic stability, which are critical factors in drug development. By incorporating an acetamido group at this position, the compound may exhibit improved pharmacokinetic properties, making it a more viable candidate for therapeutic applications.

In the context of contemporary pharmaceutical research, N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide represents a convergence of several cutting-edge concepts. The use of heterocyclic compounds like benzoxazole and pyrrolidine, combined with functional groups such as amides and acetamides, underscores the sophistication of modern drug design strategies. These elements not only contribute to the compound's structural complexity but also open up possibilities for diverse biological activities.

The potential applications of this compound are broad and warrant further investigation. Its structural features suggest that it may have utility in areas such as central nervous system (CNS) disorders, where benzoxazole derivatives have shown promise. Additionally, the presence of amide functionalities could make it relevant for developing treatments targeting inflammation and pain management.

The synthesis and characterization of N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide would involve advanced techniques in organic synthesis and spectroscopic analysis. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography would be instrumental in confirming its molecular structure and purity. These analytical methods are essential for ensuring that the compound meets the stringent standards required for preclinical and clinical studies.

The next phase in the evaluation of this compound would involve computational modeling and virtual screening to predict its interactions with biological targets. Molecular docking studies could provide insights into how N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-2-(4-acetamidophenyl)acetamide binds to specific proteins or enzymes. Such simulations would help identify potential lead compounds for further optimization.

In conclusion, N-{[1-(1,3-benzoxazol-2-y)]methyl}-pyrrolidine-based derivatives represent an exciting frontier in pharmaceutical chemistry. The compound with CAS number CAS No. 1798461, characterized by its unique structural motifs including benzoxazole and pyrrolidine rings along with amide functionalities, holds significant promise for future therapeutic applications. Continued research into this class of compounds will likely yield valuable insights into their mechanisms of action and potential clinical uses.